![molecular formula C23H26N2O4 B6349604 8-Benzyl-4-(2-phenylacetyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid CAS No. 1326808-80-3](/img/structure/B6349604.png)
8-Benzyl-4-(2-phenylacetyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
8-Benzyl-4-(2-phenylacetyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid (BPDC) is a novel compound with a wide range of potential applications in scientific research. BPDC is a spirocyclic compound with a unique structure that makes it a highly versatile molecule. It has been used in a variety of research areas, including biochemistry, physiology, and pharmacology. BPDC has been studied for its potential to act as a drug target, as well as its ability to interact with other molecules in a variety of ways.
Scientific Research Applications
8-Benzyl-4-(2-phenylacetyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid has been used in a variety of scientific research applications. It has been studied for its potential to act as a drug target, as well as its ability to interact with other molecules in a variety of ways. This compound has been used in the study of neurological diseases, such as Alzheimer's disease and Parkinson's disease. It has also been used to study the effects of drugs on the nervous system, as well as the effects of drugs on other organs. This compound has also been used in the study of cancer, as it has been found to have potential anti-cancer properties. Additionally, this compound has been used in the study of metabolic disorders, such as diabetes and obesity.
Mechanism of Action
The exact mechanism of action of 8-Benzyl-4-(2-phenylacetyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid is not fully understood. However, it is believed to interact with certain proteins and enzymes in the body, which can then lead to various physiological effects. This compound has been found to interact with the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. This compound has also been found to interact with the enzyme monoamine oxidase, which is involved in the metabolism of neurotransmitters such as serotonin, norepinephrine, and dopamine. This compound has also been found to interact with certain proteins involved in the regulation of gene expression.
Biochemical and Physiological Effects
This compound has been found to have a variety of biochemical and physiological effects. It has been found to act as an agonist of certain receptors, such as the M1 muscarinic receptor and the 5-HT2A serotonin receptor. This compound has also been found to have an effect on the release of certain neurotransmitters, such as acetylcholine and dopamine. Additionally, this compound has been found to have an effect on the metabolism of certain drugs, such as cocaine and amphetamine. This compound has also been found to have an effect on the expression of certain genes, such as those involved in the regulation of metabolism.
Advantages and Limitations for Lab Experiments
8-Benzyl-4-(2-phenylacetyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid has several advantages for use in lab experiments. It is a relatively simple and inexpensive compound to synthesize, and it has a wide range of potential applications in scientific research. Additionally, this compound is a highly versatile molecule and can interact with other molecules in a variety of ways. However, there are some limitations to using this compound in lab experiments. This compound is not a particularly stable molecule and can be easily degraded in certain conditions. Additionally, the exact mechanism of action of this compound is not fully understood, so it can be difficult to predict its effects in certain experiments.
Future Directions
There are several potential future directions for research involving 8-Benzyl-4-(2-phenylacetyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid. One potential direction is to further explore its potential as a drug target. Additionally, further research could be done to explore the effects of this compound on the nervous system and other organs. Further research could also be done to explore the effects of this compound on gene expression, as well as its potential anti-cancer properties. Additionally, further research could be done to explore the effects of this compound on the metabolism of drugs, such as cocaine and amphetamine, as well as its potential interactions with other molecules.
Synthesis Methods
8-Benzyl-4-(2-phenylacetyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid can be synthesized using a variety of methods. The most common method of synthesis involves the condensation of 1-benzyl-4-methoxy-1,4-dihydropyridine and 2-phenylacetyl chloride in the presence of a base such as sodium hydroxide or potassium carbonate. The reaction produces this compound, as well as a byproduct, 2-phenylacetaldehyde. This method of synthesis is useful because it is relatively simple and inexpensive. Another method of synthesis involves the condensation of 1-benzyl-4-methoxy-1,4-dihydropyridine and 2-phenylacetyl chloride in the presence of a palladium catalyst. This method produces this compound in high yields, but is more expensive and time consuming.
properties
IUPAC Name |
8-benzyl-4-(2-phenylacetyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H26N2O4/c26-21(15-18-7-3-1-4-8-18)25-20(22(27)28)17-29-23(25)11-13-24(14-12-23)16-19-9-5-2-6-10-19/h1-10,20H,11-17H2,(H,27,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IZZRRVAMIBDZMU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC12N(C(CO2)C(=O)O)C(=O)CC3=CC=CC=C3)CC4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H26N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
394.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.